Cas no 2185591-13-1 (N-(3,4-dimethoxyphenyl)methyl-3-(thiophen-3-yl)pyrrolidine-1-carboxamide)

• Product Name: N-(3,4-dimethoxyphenyl)methyl-3-(thiophen-3-yl)pyrrolidine-1-carboxamide
• CAS No: 2185591-13-1
• MF: C₁₈H₂₂N₂O₃S
• MW: 346.443883419037
• CID: 5337673
• Update Time: 2025-06-13

N-(3,4-dimethoxyphenyl)methyl-3-(thiophen-3-yl)pyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxybenzyl)-3-(thiophen-3-yl)pyrrolidine-1-carboxamide
• N-[(3,4-dimethoxyphenyl)methyl]-3-thiophen-3-ylpyrrolidine-1-carboxamide
• N-(3,4-dimethoxyphenyl)methyl-3-(thiophen-3-yl)pyrrolidine-1-carboxamide

• Inchi： 1S/C18H22N2O3S/c1-22-16-4-3-13(9-17(16)23-2)10-19-18(21)20-7-5-14(11-20)15-6-8-24-12-15/h3-4,6,8-9,12,14H,5,7,10-11H2,1-2H3,(H,19,21)
• InChI Key： YZROKZKQMKWEMI-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1CN(C(NCC2C=CC(=C(C=2)OC)OC)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 423
• XLogP3: 2.5
• Topological Polar Surface Area: 79

Additional information on N-(3,4-dimethoxyphenyl)methyl-3-(thiophen-3-yl)pyrrolidine-1-carboxamide

Research Briefing on N-(3,4-dimethoxyphenyl)methyl-3-(thiophen-3-yl)pyrrolidine-1-carboxamide (CAS: 2185591-13-1)

The compound N-(3,4-dimethoxyphenyl)methyl-3-(thiophen-3-yl)pyrrolidine-1-carboxamide (CAS: 2185591-13-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine-carboxamide scaffold and thiophene moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a subject of interest for drug discovery and development.

Recent literature highlights the compound's role as a modulator of specific biological targets, particularly in the central nervous system (CNS). Preliminary in vitro and in vivo studies suggest that it exhibits high affinity for certain receptor subtypes, which may underlie its potential therapeutic effects in neurological disorders. The presence of the 3,4-dimethoxyphenyl and thiophen-3-yl groups is believed to contribute to its binding affinity and selectivity, although detailed structure-activity relationship (SAR) studies are still ongoing.

One of the key findings from recent research is the compound's ability to cross the blood-brain barrier (BBB), a critical factor for CNS-targeted therapeutics. Pharmacokinetic studies in animal models have demonstrated favorable bioavailability and metabolic stability, further supporting its potential as a drug candidate. Additionally, toxicity profiles from preclinical trials indicate a manageable safety margin, though further investigations are required to confirm these observations in human models.

The synthesis of N-(3,4-dimethoxyphenyl)methyl-3-(thiophen-3-yl)pyrrolidine-1-carboxamide has also been optimized in recent years. Novel synthetic routes have been developed to improve yield and purity, addressing earlier challenges in large-scale production. These advancements are crucial for facilitating further preclinical and clinical studies, as well as for potential commercialization.

In conclusion, N-(3,4-dimethoxyphenyl)methyl-3-(thiophen-3-yl)pyrrolidine-1-carboxamide represents a promising candidate in the field of medicinal chemistry. Its unique structural features, combined with favorable pharmacological properties, make it a compelling subject for ongoing and future research. Further studies are needed to fully elucidate its therapeutic potential and to explore its applications in treating specific diseases, particularly within the CNS. The continued investigation of this compound may pave the way for the development of novel therapeutics with improved efficacy and safety profiles.